OCTYL BUTYRATE OCTYL BUTYRATE , also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Octyl butanoate is a carboxylic ester.
Brand Name: Vulcanchem
CAS No.: 110-39-4
VCID: VC0087054
InChI: InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3
SMILES: CCCCCCCCOC(=O)CCC
Molecular Formula: C12H24O2
Molecular Weight: 200.32 g/mol

OCTYL BUTYRATE

CAS No.: 110-39-4

Main Products

VCID: VC0087054

Molecular Formula: C12H24O2

Molecular Weight: 200.32 g/mol

OCTYL BUTYRATE - 110-39-4

CAS No. 110-39-4
Product Name OCTYL BUTYRATE
Molecular Formula C12H24O2
Molecular Weight 200.32 g/mol
IUPAC Name octyl butanoate
Standard InChI InChI=1S/C12H24O2/c1-3-5-6-7-8-9-11-14-12(13)10-4-2/h3-11H2,1-2H3
Standard InChIKey PWLNAUNEAKQYLH-UHFFFAOYSA-N
SMILES CCCCCCCCOC(=O)CCC
Canonical SMILES CCCCCCCCOC(=O)CCC
Boiling Point 244.1 °C
Density d 0.86
0.8549 (30°)
Melting Point -55.6 °C
-55.6°C
Physical Description Liquid
colourless liquid with a green herbaceous, parsley odou
Description , also known as N-octyl butyrate or fema 2807, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a creamy, earthy, and fresh tasting compound that can be found in parsnip. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Octyl butanoate is a carboxylic ester.
Solubility soluble in alcohol; practically insoluble in wate
PubChem Compound 61030
Last Modified Nov 11 2021
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